3-(Ethoxycarbonyl)-1-(2-ethylphenyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid

• IUPAC Name: 5-ethoxycarbonyl-2-(2-ethylphenyl)-3,4-dihydropyrazole-3-carboxylic acid
• InChI: InChI=1S/C15H18N2O4/c1-3-10-7-5-6-8-12(10)17-13(14(18)19)9-11(16-17)15(20)21-4-2/h5-8,13H,3-4,9H2,1-2H3,(H,18,19)
• InChI Key: BNXBHFNNAPNQPC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1N2C(CC(=N2)C(=O)OCC)C(=O)O
• Molecular Formula: C15H18N2O4
• Molecular Weight: 290.31 g/mol
• CAS No.: 1264041-87-3

Description

Esters, such as the one you’re asking about, are a class of organic compounds that are characterized by a carbonyl adjacent to an ether group. They are often derived from carboxylic acids and alcohols.

Synthesis Analysis

Esters are typically produced when carboxylic acids are heated with alcohols in the presence of an acid catalyst. The catalyst is usually concentrated sulphuric acid. This reaction is known as esterification.

Molecular Structure Analysis

The molecular structure of esters includes a carbonyl group (C=O) and an ether group (R-O-R’). The exact structure would depend on the specific carboxylic acid and alcohol used in the synthesis.

Chemical Reactions Analysis

Esters undergo a variety of chemical reactions, including hydrolysis, reduction, and the Claisen condensation. The specific reactions would depend on the exact structure of the ester.

Physical and Chemical Properties Analysis

Esters have distinctive odors and are often responsible for the aroma of fruits. They are less polar than carboxylic acids, so they have lower boiling points and are often volatile.

Mechanism of Action

The mechanism of ester formation involves the nucleophilic attack of the alcohol oxygen atom on the carbonyl carbon of the carboxylic acid, followed by proton transfers and the elimination of water.

Safety and Hazards

The safety and hazards of a specific ester would depend on its exact structure. Generally, esters are not highly toxic, but they can be irritants and should be handled with care.

Future Directions

The study of esters and their reactions is a fundamental part of organic chemistry. Future research may explore new synthesis methods, novel reactions, and applications in industries such as pharmaceuticals, fragrances, and plastics.